Cas no 896706-17-5 (N-(2,5-difluorophenyl)-2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide)

• Product Name: N-(2,5-difluorophenyl)-2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide
• CAS No: 896706-17-5
• MF: C₁₅H₁₁F₂N₃O₃S₂
• MW: 383.392947435379
• CID: 5440074
• Update Time: 2025-06-03

N-(2,5-difluorophenyl)-2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-difluorophenyl)-2-[(1,1-dioxo-4H-1$l^{6},2,4-benzothiadiazin-3-yl)sulfanyl]acetamide
• N-(2,5-difluorophenyl)-2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide

• Inchi： 1S/C15H11F2N3O3S2/c16-9-5-6-10(17)12(7-9)18-14(21)8-24-15-19-11-3-1-2-4-13(11)25(22,23)20-15/h1-7H,8H2,(H,18,21)(H,19,20)
• InChI Key： FQJUXWPYHCNWET-UHFFFAOYSA-N
• SMILES： S1(C2=C([H])C([H])=C([H])C([H])=C2N([H])C(=N1)SC([H])([H])C(N([H])C1C([H])=C(C([H])=C([H])C=1F)F)=O)(=O)=O

Additional information on N-(2,5-difluorophenyl)-2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide

Recent Advances in the Study of N-(2,5-difluorophenyl)-2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide (CAS: 896706-17-5)

N-(2,5-difluorophenyl)-2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide (CAS: 896706-17-5) is a novel compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique benzothiadiazine scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its applications in drug development.

The compound's structure features a difluorophenyl group and a sulfanylacetamide moiety, which contribute to its distinctive chemical and biological properties. Researchers have hypothesized that these structural elements may enhance its binding affinity to specific biological targets, making it a candidate for further investigation in drug discovery. Recent synthetic efforts have aimed at improving the yield and purity of this compound, with several studies reporting successful optimization of its synthesis pathway.

In vitro and in vivo studies have demonstrated that N-(2,5-difluorophenyl)-2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide exhibits notable activity against a range of biological targets. For instance, preliminary data suggest that it may modulate key signaling pathways involved in inflammation and cancer progression. These findings have spurred interest in its potential as a therapeutic agent for conditions such as autoimmune diseases and oncology.

One of the most significant recent developments is the identification of the compound's interaction with specific protein kinases. Detailed structural analyses, including X-ray crystallography and molecular docking studies, have provided insights into the binding mode of this compound with its targets. These studies have revealed that the benzothiadiazine core plays a critical role in stabilizing the compound-target complex, offering a rationale for its observed biological activity.

Further investigations have explored the pharmacokinetic and pharmacodynamic properties of N-(2,5-difluorophenyl)-2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide. Studies in animal models have shown favorable absorption and distribution profiles, although challenges remain in optimizing its metabolic stability and minimizing potential off-target effects. Researchers are currently working on derivative compounds to address these limitations while preserving the core pharmacophore.

The therapeutic potential of this compound is further underscored by its selectivity profile. Unlike some existing drugs that target similar pathways, N-(2,5-difluorophenyl)-2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide appears to exhibit a high degree of specificity, reducing the likelihood of adverse effects. This selectivity is particularly advantageous in the context of precision medicine, where targeted therapies are increasingly prioritized.

In conclusion, N-(2,5-difluorophenyl)-2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide (CAS: 896706-17-5) represents a promising candidate for further drug development. Its unique structural features, combined with its demonstrated biological activity and selectivity, make it a valuable subject of ongoing research. Future studies will likely focus on advancing its preclinical development, optimizing its therapeutic index, and exploring its potential in combination therapies. The continued investigation of this compound holds significant promise for addressing unmet medical needs in various disease areas.